Cas no 13230-17-6 (4-nitro-1H-Imidazole-1-propanol)

4-nitro-1H-Imidazole-1-propanol structure
13230-17-6 structure
Product Name:4-nitro-1H-Imidazole-1-propanol
CAS No:13230-17-6
MF:C6H9N3O3
MW:171.153960943222
CID:1104705
PubChem ID:43509839
Update Time:2025-04-20

4-nitro-1H-Imidazole-1-propanol Chemical and Physical Properties

Names and Identifiers

    • 4-nitro-1H-Imidazole-1-propanol
    • 3-(4-nitro-1h-imidazol-1-yl)propan-1-ol
    • 13230-17-6
    • Inchi: 1S/C6H9N3O3/c10-3-1-2-8-4-6(7-5-8)9(11)12/h4-5,10H,1-3H2
    • InChI Key: RRYKREHVYKJWEU-UHFFFAOYSA-N
    • SMILES: OCCCN1C=NC(=C1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 171.064
  • Monoisotopic Mass: 171.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.6
  • Topological Polar Surface Area: 83.9A^2
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